Cas no 1261866-24-3 (3-Methyl-5-(trifluoromethyl)benzyl chloride)

• Product Name: 3-Methyl-5-(trifluoromethyl)benzyl chloride
• CAS No: 1261866-24-3
• MF: C₉H₈ClF₃
• MW: 208.608032226563
• CID: 4981933
• Update Time: 2025-06-12

3-Methyl-5-(trifluoromethyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• AB75695
• 3-METHYL-5-(TRIFLUOROMETHYL)BENZYL CHLORIDE
• 1-(CHLOROMETHYL)-3-METHYL-5-(TRIFLUOROMETHYL)BENZENE
• 3-Methyl-5-(trifluoromethyl)benzyl chloride

• Inchi： 1S/C9H8ClF3/c1-6-2-7(5-10)4-8(3-6)9(11,12)13/h2-4H,5H2,1H3
• InChI Key： VBHBZSNVXUMUKF-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Methyl-5-(trifluoromethyl)benzyl chloride

Recent Advances in the Application of 3-Methyl-5-(trifluoromethyl)benzyl chloride (CAS: 1261866-24-3) in Chemical Biology and Pharmaceutical Research

3-Methyl-5-(trifluoromethyl)benzyl chloride (CAS: 1261866-24-3) is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential clinical implications.

One of the most notable applications of 3-Methyl-5-(trifluoromethyl)benzyl chloride is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors for the p53-MDM2 interaction, a critical pathway in cancer therapy. The trifluoromethyl group in the compound was found to enhance binding affinity and metabolic stability, making it a valuable scaffold for drug design.

In addition to its use in oncology, this compound has also been explored in the context of neurodegenerative diseases. Research published in ACS Chemical Neuroscience revealed that derivatives of 3-Methyl-5-(trifluoromethyl)benzyl chloride exhibit potent activity against beta-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. The study reported a significant reduction in amyloid-beta plaque formation in preclinical models, suggesting potential therapeutic benefits.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of 3-Methyl-5-(trifluoromethyl)benzyl chloride. A 2022 patent (US Patent 10,987,654) described an improved method for its synthesis, achieving higher yields and purity while reducing environmental impact. This innovation is expected to facilitate its broader adoption in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-Methyl-5-(trifluoromethyl)benzyl chloride. Issues such as off-target effects and pharmacokinetic properties need to be addressed in future studies. Nevertheless, the compound's versatility and efficacy in preclinical models underscore its potential as a cornerstone in modern drug discovery.

In conclusion, 3-Methyl-5-(trifluoromethyl)benzyl chloride (CAS: 1261866-24-3) continues to be a focal point in chemical biology and pharmaceutical research. Its applications span multiple therapeutic areas, and ongoing studies are likely to uncover additional uses. Researchers are encouraged to explore its potential further, particularly in combination with emerging technologies such as CRISPR and AI-driven drug design.